Cas no 12060-00-3 (Lead Titanium Trioxide)

• Product Name: Lead Titanium Trioxide
• CAS No: 12060-00-3
• MF: O₃PbTi
• MW: 303.065197944641
• MDL: MFCD00011159
• CID: 48758
• PubChem ID: 24852916
• Update Time: 2025-05-19

Lead Titanium Trioxide Chemical and Physical Properties

Names and Identifiers

• Lead titanate
• Lead(II) titanate
• lead titanium trioxide
• Lead(II) titanium oxide
• LEAD TITANIUM OXIDE
• dioxido(oxo)titanium,lead(2+)
• Lead(II) titanate,powder,<2 μm
• Lead titanium oxide (PbTiO3)
• titanox l
• titanicacid,leadsalt
• O3Ti.Pb
• lead titanate, powder,
• Titanic acid, lead salt
• lead titanate, 99.9%
• 8933AF
• Lead titanium oxide, polymeric precursor, oxide >30 wt%
• Q420124
• Lead Titanate Nanowire
• DTXSID1093963
• dioxido(oxo)titanium;lead(2+)
• 12060-00-3
• MFCD00011159
• Lead Titanate Nanowires
• DTXCID801017822
• Lead Titanium Trioxide

• MDL： MFCD00011159
• Inchi： 1S/3O.Pb.Ti/q;2*-1;+2;
• InChI Key： NKZSPGSOXYXWQA-UHFFFAOYSA-N
• SMILES： [Pb+2].[Ti](=O)([O-])[O-]

Computed Properties

• Exact Mass: 303.90900
• Monoisotopic Mass: 303.909327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.2

Experimental Properties

• Color/Form: Light yellow ferroelectric solid
• Density: 7.52 g/mL at 25 °C(lit.)
• Boiling Point: No data available
• Flash Point: 12°(54°F)
• Refractive Index: 2.66
• Solubility: Soluble in alcohols
• Water Partition Coefficient: Insoluble in water.
• PSA: 63.19000
• LogP: -0.73720
• Solubility: Insoluble in water, soluble in concentrated hydrochloric acid, nitric acid and hydrofluoric acid, forming lead chloride, lead nitrate, lead fluoride and titanium dioxide respectively.
• Sensitiveness: Moisture Sensitive

Lead Titanium Trioxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302+H332,H360Df,H373,H410
• Warning Statement： P201,P261,P273,P304+P340+P312,P308+P313,P391
• Hazardous Material transportation number：2291
• WGK Germany：2
• Hazard Category Code： 61-20/22-33-50/53-62
• Safety Instruction： S22-S26-S28-S36/37/39-S45
• RTECS：XR1575000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R20
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal organides Post-transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lead Titanium Trioxide

Lead Titanium Trioxide (CAS No. 12060-00-3): A Comprehensive Overview

Lead Titanium Trioxide (also known as PbTiO₃) is a significant compound in the realm of materials science, particularly in the study of perovskite-type oxides. With the CAS registry number 12060-00-3, this compound has garnered substantial attention due to its unique electronic and optical properties. Recent advancements in nanotechnology and solid-state chemistry have further highlighted its potential applications in various fields, including optoelectronics, sensors, and energy storage devices.

The crystal structure of Lead Titanium Trioxide is a distorted perovskite lattice, which contributes to its exceptional dielectric and piezoelectric properties. Researchers have recently explored the synthesis of PbTiO₃ nanoparticles using sol-gel and hydrothermal methods, demonstrating enhanced performance in these materials. For instance, studies published in 2023 have shown that PbTiO₃ nanoparticles exhibit superior dielectric constants under specific conditions, making them ideal for high-frequency capacitors and advanced electronic devices.

One of the most promising applications of Lead Titanium Trioxide lies in its use as a photocatalyst. Recent experiments have revealed that PbTiO₃ can effectively degrade organic pollutants under UV light, showcasing its potential in environmental remediation technologies. Moreover, the incorporation of PbTiO₃ into composite materials has been found to enhance their mechanical strength and thermal stability, further expanding its utility in industrial applications.

In the field of energy storage, Lead Titanium Trioxide has been investigated as an electrode material for supercapacitors. Studies conducted at leading research institutions have demonstrated that PbTiO₃ exhibits high specific capacitance and excellent cycling stability, making it a viable candidate for next-generation energy storage systems. These findings underscore the importance of continued research into the electrochemical properties of PbTiO₃.

Another area where Lead Titanium Trioxide has shown remarkable potential is in the development of piezoelectric sensors. The compound's high piezoelectric coefficient enables it to detect minute mechanical vibrations, making it suitable for applications in healthcare monitoring devices and industrial automation systems. Recent breakthroughs in thin-film deposition techniques have further enhanced the sensitivity and reliability of these sensors.

From a manufacturing perspective, the synthesis of PbTiO₃ involves a multi-step process that requires precise control over temperature and precursor concentrations. Researchers have recently developed novel synthesis routes that not only improve the quality of the resulting material but also reduce production costs. These advancements are expected to facilitate large-scale industrial adoption of PbTiO₃-based products.

In conclusion, Lead Titanium Trioxide (CAS No. 12060-00-3) stands as a testament to the ingenuity of modern materials science. Its versatile properties and wide-ranging applications continue to inspire researchers worldwide. As technology evolves, so too will our understanding and utilization of this remarkable compound, paving the way for innovative solutions across various industries.